Cas no 192187-38-5 ((4-chlorophenyl)[3-(3-chlorophenyl)-2,1-benzisoxazol-5-yl]methanone)
192187-38-5 structure
Product Name:(4-chlorophenyl)[3-(3-chlorophenyl)-2,1-benzisoxazol-5-yl]methanone
CAS No:192187-38-5
MF:C20H11Cl2NO2
MW:368.212843179703
CID:1385485
PubChem ID:22136476
Update Time:2025-04-20
(4-chlorophenyl)[3-(3-chlorophenyl)-2,1-benzisoxazol-5-yl]methanone Chemical and Physical Properties
Names and Identifiers
-
- (4-chlorophenyl)[3-(3-chlorophenyl)-2,1-benzisoxazol-5-yl]methanone
- methanone<wbr>
- LogP
- AQLXUEUETRIIEM-UHFFFAOYSA-N
- DTXSID501162260
- SCHEMBL5514440
- 192187-38-5
-
- Inchi: 1S/C20H11Cl2NO2/c21-15-7-4-12(5-8-15)19(24)13-6-9-18-17(11-13)20(25-23-18)14-2-1-3-16(22)10-14/h1-11H
- InChI Key: AQLXUEUETRIIEM-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1=C2C=C(C(C3C=CC(=CC=3)Cl)=O)C=CC2=NO1
Computed Properties
- Exact Mass: 367.01683
- Monoisotopic Mass: 367.0166840g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.1
(4-chlorophenyl)[3-(3-chlorophenyl)-2,1-benzisoxazol-5-yl]methanone Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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